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Compound of Interest

Compound Name: Sodium thioantimonate

Cat. No.: B089268 Get Quote

An in-depth technical guide for researchers, scientists, and drug development professionals on

the thermal properties of anhydrous sodium thioantimonate (Na₃SbS₄).

Anhydrous sodium thioantimonate (Na₃SbS₄) is a material of significant interest, particularly

as a solid-state electrolyte in next-generation sodium-ion batteries. Its thermal stability is a

critical parameter influencing its synthesis, handling, and performance in high-temperature

applications. This technical guide provides a comprehensive overview of the thermal behavior

of anhydrous Na₃SbS₄, including its phase transitions and decomposition, based on available

scientific literature.

Thermal Behavior Overview
Anhydrous sodium thioantimonate is described as a remarkably stable substance, capable of

withstanding elevated temperatures and pressures. Its thermal behavior is primarily

characterized by a reversible phase transition at moderate temperatures and decomposition at

significantly higher temperatures.

Phase Transition
Anhydrous Na₃SbS₄ exists in at least two polymorphs: a tetragonal phase that is stable at room

temperature and a cubic phase that emerges at higher temperatures. This transition is a key

characteristic of the material's thermal profile.
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The transition from the tetragonal to the cubic phase is a reversible process that occurs in the

temperature range of 120 °C to 210 °C.[1] A specific differential scanning calorimetry (DSC)

study identified a clear endothermic peak at 175 °C, corresponding to this structural

transformation. The cubic phase is particularly noted for its higher ionic conductivity, a crucial

property for its application as a solid electrolyte. High-temperature X-ray diffraction patterns

have confirmed that the cubic phase of Na₃SbS₄ is stable up to at least 300 °C.[1]

Thermal Decomposition
Thermogravimetric analysis (TGA) of anhydrous sodium thioantimonate shows no significant

weight loss up to 300 °C, underscoring its stability at these temperatures.[1] However, a DSC

study has observed a slight heat absorption peak at a much higher temperature of 528 °C. This

thermal event suggests the onset of decomposition or a further phase transition at elevated

temperatures.

While the precise decomposition products of anhydrous Na₃SbS₄ under inert atmosphere have

not been definitively identified in the available literature, a potential decomposition pathway can

be postulated. It is plausible that at high temperatures, Na₃SbS₄ could decompose into more

stable binary sulfides, such as sodium sulfide (Na₂S) and antimony trisulfide (Sb₂S₃), with the

potential evolution of elemental sulfur.

It is important to distinguish thermal decomposition from chemical decomposition. When

exposed to acids, sodium thioantimonate decomposes to form antimony pentasulfide (Sb₂S₅)

and hydrogen sulfide (H₂S).

Quantitative Thermal Analysis Data
The following tables summarize the key quantitative data related to the thermal stability of

anhydrous sodium thioantimonate.
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Thermal Event
Temperature Range

(°C)
Technique Observation

Tetragonal to Cubic

Phase Transition
120 - 210 DSC, XRD

Reversible

endothermic transition

Thermal Stability Up to 300 TGA
No significant weight

loss

High-Temperature

Thermal Event
528 DSC

Slight heat absorption

peak

Table 1: Summary of Thermal Events for Anhydrous Na₃SbS₄.

Experimental Protocols
Detailed experimental protocols are crucial for reproducible thermal analysis. The following

section outlines a typical methodology for the thermogravimetric analysis (TGA) and differential

scanning calorimetry (DSC) of anhydrous sodium thioantimonate.

Sample Preparation
Due to the sensitivity of thioantimonates to moisture and air, all sample handling and

preparation should be performed in an inert atmosphere, such as a glovebox filled with argon

or nitrogen. The anhydrous Na₃SbS₄ is typically prepared by heating its hydrated form,

Schlippe's salt (Na₃SbS₄·9H₂O), under vacuum.

TGA-DSC Analysis
A simultaneous TGA-DSC instrument is ideal for characterizing the thermal stability of

anhydrous Na₃SbS₄.

Instrument: Simultaneous Thermogravimetric Analyzer/Differential Scanning Calorimeter

(TGA/DSC).

Sample Crucible: Alumina or platinum crucibles are recommended for high-temperature

analysis.
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Atmosphere: High-purity nitrogen or argon at a constant flow rate (e.g., 50 mL/min) to

maintain an inert environment.

Heating Rate: A controlled heating rate, typically 5 °C/min to 10 °C/min, is used to ensure

thermal equilibrium and good resolution of thermal events.

Temperature Program:

Equilibrate at room temperature (e.g., 25 °C).

Ramp up to a final temperature (e.g., 600 °C or higher) at the specified heating rate.

Data Collection: Continuously record the sample weight (TGA) and the differential heat flow

(DSC) as a function of temperature.

Visualizations
Thermal Events Workflow
The following diagram illustrates the sequence of thermal events observed for anhydrous

sodium thioantimonate upon heating.
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Caption: Thermal event pathway for anhydrous Na₃SbS₄.

TGA-DSC Experimental Workflow
This diagram outlines the key steps in performing a TGA-DSC analysis of anhydrous sodium
thioantimonate.
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Caption: Experimental workflow for TGA-DSC analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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